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Compound of Interest

Compound Name: 4-azido-2-methylbenzonitrile

CAS No.: 1500665-04-2

Cat. No.: B6189159

Get Quote

Document Control:

Status: Research Grade / High-Energy Intermediate

Classification: Specialized Organic Azide / Photoaffinity Probe

Part 1: Executive Technical Summary
4-Azido-2-methylbenzonitrile is a specialized aryl azide derivative primarily utilized in

chemical biology as a photoaffinity labeling probe and a "click" chemistry intermediate. Unlike

standard reagents, this compound possesses a "dual-threat" molecular architecture: the acute

toxicity associated with the nitrile moiety and the high-energy instability of the azide group.

This guide deviates from standard MSDS templates to provide a mechanism-based safety

architecture. It is designed for researchers who must synthesize or handle this compound

where commercial safety data is sparse or non-existent.

Critical Safety Metric (The "Rule of Six" Analysis):
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Formula:

Carbon Count (

): 8

Nitrogen Count (

): 4

Ratio (

): 2.0

Verdict:High Energy / Potentially Unstable. Standard safety protocols suggest a C/N ratio > 3

for stable isolation. A ratio of 2.0 indicates this compound retains significant shock and thermal

sensitivity. It must be handled in quantities < 500 mg and stored strictly below -20°C.

Part 2: Chemical Identity & Physicochemical
Profile[1][2]

Property Value / Description Technical Note

CAS Number Not Listed (Custom Synthesis)
Treat as generic Aryl Azide

(Class 6.1/4.1)

Molecular Weight 158.16 g/mol --

Appearance Pale yellow to beige solid
Darkening indicates

decomposition (azo formation).

Solubility DMSO, Acetonitrile, DCM
Avoid halogenated solvents if

using Lewis acids.

Melting Point Decomposes prior to melting
Do NOT determine melting

point (Explosion Risk).

UV Absorption nm
Weak tailing into 300 nm;

handle under red/amber light.
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Part 3: Hazard Characterization (Mechanism-Based)
The Azide Hazard (Explosivity & Reactivity)
The azide group (

) is thermodynamically unstable. Upon energy input (heat, light, friction), it decomposes to
release nitrogen gas (

) and a highly reactive nitrene species.

Mechanism:

Risk: In a crystal lattice, this release of

gas generates massive pressure waves, leading to detonation.

Incompatibility: Reacts violently with strong acids (forms

, Hydrazoic acid—highly toxic/explosive) and heavy metals (Cu, Pb) to form shock-sensitive
metal azides.

The Nitrile Hazard (Acute Toxicity)
The benzonitrile core acts as a metabolic precursor to cyanide.

Mechanism: Hepatic metabolism (Cytochrome P450) can liberate free cyanide (

), which inhibits Cytochrome C Oxidase in the mitochondria, halting cellular respiration.

Symptoms: Hypoxia, dizziness, rapid breathing, metabolic acidosis.

Part 4: Safe Handling & Storage (The Self-Validating
System)
To ensure safety, we employ a Self-Validating System (SVS). This means the protocol itself

contains checks that prevent progression if safety parameters are not met.

Storage Protocol (SVS Check)
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Primary Containment: Amber glass vial with a Teflon-lined cap.

Secondary Containment: Plastic desiccant jar (shatter-resistant).

Temperature:

or lower.

Validation Step: Before opening, inspect the solid.

Yellow/Beige: Pass. Proceed.

Brown/Black:Fail. Decomposition has occurred. Do not open. Neutralize immediately.

Handling Workflow (SVS Check)
Environment: Fume hood with sash at lowest working position.

Tools: Use plastic or teflon spatulas only. Never use metal spatulas (friction risk + metal

azide formation).[1]

Light: Ambient lights OFF; Red safety light ON.

Validation Step: Check solvent compatibility.

Dichloromethane (DCM): Acceptable, but avoid prolonged storage (azides can react with

DCM over weeks to form explosive diazidomethane).

Water/Acid:Fail. Risk of

formation.[1]

DOT Visualization: Safety Decision Logic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/CHM-GUI-004-NEW.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/CHM-GUI-004-NEW.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6189159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Retrieve Vial

Visual Inspection

Color: Pale Yellow

Intact

Color: Dark Brown

Decomposed

Tool Selection

STOP: Chemical Neutralization

Metal SpatulaTeflon/Plastic Spatula

Friction Risk

Proceed to Experiment

Click to download full resolution via product page

Figure 1: Self-Validating Safety Logic for handling high-energy aryl azides.

Part 5: Emergency Response Architecture
Spill Neutralization (Chemical Destruction)
Do not wipe up azide spills with paper towels (drying creates explosive "azide paper").

Isolate: Clear the area.[2]
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Quench: Gently pour a 10% solution of Sodium Nitrite (

) acidified with dilute sulfuric acid over the spill.

Chemistry:

Note: This releases NO gas (toxic). Must be done in a hood.

Clean: Once gas evolution ceases, absorb with wet inert material (vermiculite).

First Aid (Cyanide-Class Protocol)
Inhalation: Move to fresh air immediately. Administer 100% Oxygen if breathing is labored.

Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents

(increases absorption).

Medical Note: Treat as potential cyanide poisoning. Have a Cyanide Antidote Kit

(Hydroxocobalamin) available if handling >1g.

Part 6: Application: Photoaffinity Labeling
This compound is typically used to map drug binding sites. The aryl azide is activated by UV

light to form a nitrene, which inserts into the target protein.

Experimental Workflow
Equilibration: Incubate the protein with the probe (4-azido-2-methylbenzonitrile) in the dark

(30 min).

Activation: Irradiate sample with UV light (254 nm or 365 nm depending on substitution) for

5–10 minutes.

Cooling: Keep samples on ice during irradiation to prevent thermal degradation.

Analysis: SDS-PAGE or Mass Spectrometry to detect the covalent adduct.

DOT Visualization: Reaction Mechanism
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Figure 2: Photoactivation pathway. Note the competition between insertion and ring expansion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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